1-(3-(methylthio)phenyl)-4-(1-(2-morpholinoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3-methylsulfanylphenyl)-4-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C24H28N4O2S/c1-31-20-6-4-5-19(16-20)28-17-18(15-23(28)29)24-25-21-7-2-3-8-22(21)27(24)10-9-26-11-13-30-14-12-26/h2-8,16,18H,9-15,17H2,1H3
• InChI Key: LZDBGKKTSDQKDB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCN5CCOCC5
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

1-(3-(methylthio)phenyl)-4-(1-(2-morpholinoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C24H28N4O2S and its molecular weight is 436.57. The purity is usually 95%.
The exact mass of the compound 1-(3-(methylthio)phenyl)-4-(1-(2-morpholinoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalytic Protodeboronation

Overview: Pinacol boronic esters are valuable building blocks in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored. In this context, catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters has gained attention.

Transformation: The radical-based approach enables protodeboronation, allowing for the removal of the boron group from the boronic ester. When combined with a Matteson–CH₂ homologation, this protocol facilitates formal anti-Markovnikov alkene hydromethylation—a transformation previously unknown.

Applications:

• Hydromethylation of Alkenes : The protocol allows for the selective addition of a methyl group to alkenes at the less substituted carbon, following the anti-Markovnikov rule. .

Coupling Reagent and Derivatizing Agent

Overview: The compound “1-(3-(methylthio)phenyl)-4-(1-(2-morpholinoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one” has applications beyond its structural complexity. One such application involves its use as a coupling reagent and derivatizing agent.

Applications:

• .

Plausible Structural Transformations

Overview: Quantum-chemical studies have explored possible structural transformations involving the compound. Specifically, the reaction of 3-methylthio-3-phenyl-2-propene-1-N,N-dimethyliminium iodide with hydrogen sulfide leads to intriguing products.

Transformations:

• .